Cas no 114214-70-9 (tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate)
114214-70-9 structure
Product name:tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate
tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate
- 3-(TOLUENE-4-SULFONYLOXYMETHYL)-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- tert-Butyl 3-((tosyloxy)methyl)-pyrrolidine-1-carboxylate
- tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate
- AK-77808
- AM90689
- ANW-48541
- CTK8B5378
- MolPort-020-166-020
- SC1326
- 1-Boc-3-(tosyloxy-methyl)pyrrolidine
- 1-BOC-3-[[(4-TOLYLSULFONYL)OXY]METHYL]PYRROLIDINE
- 1-(tert-Butoxycarbonyl)-3-[[(p-tolylsulfonyl)oxy]methyl]pyrrolidine
- DB-110611
- EN300-61993
- 114214-70-9
- BS-19253
- tert-butyl 3-[(4-methylphenyl)sulfonyloxymethyl]pyrrolidine-1-carboxylate
- MFCD08704608
- DTXSID90602077
- SCHEMBL1502200
- tert-butyl 3-{[(4-methylbenzenesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate
- tert-Butyl 3-{[(4-methylbenzene-1-sulfonyl)oxy]methyl}pyrrolidine-1-carboxylate
- tert-Butyl3-((tosyloxy)methyl)pyrrolidine-1-carboxylate
- WPYAOABDDALQSO-UHFFFAOYSA-N
- AKOS015919611
- AB91496
- 1-Pyrrolidinecarboxylic acid, 3-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-, 1,1-dimethylethyl ester
- 1-t-butoxycarbonyl-3-(p-toluenesulfonyloxymethyl)pyrrolidine
-
- MDL： MFCD08704608
- Inchi： InChI=1S/C17H25NO5S/c1-13-5-7-15(8-6-13)24(20,21)22-12-14-9-10-18(11-14)16(19)23-17(2,3)4/h5-8,14H,9-12H2,1-4H3
- InChI Key： WPYAOABDDALQSO-UHFFFAOYSA-N
- SMILES： O=C(N1CC(COS(=O)(C2=CC=C(C)C=C2)=O)CC1)OC(C)(C)C
Computed Properties
- Exact Mass: 355.14534407g/mol
- Monoisotopic Mass: 355.14534407g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 526
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 81.3Ų
Experimental Properties
- Density: 1.197
- Boiling Point: 280.3±13.0 °C at 760 mmHg
- Flash Point: 123.3±19.8 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Sealed in dry,2-8°C
tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-61993-0.5g |
tert-butyl 3-{[(4-methylbenzenesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate |
114214-70-9 | 95% | 0.5g |
$330.0 | 2023-02-13 | |
| Enamine | EN300-61993-5.0g |
tert-butyl 3-{[(4-methylbenzenesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate |
114214-70-9 | 95% | 5.0g |
$1751.0 | 2023-02-13 | |
| Chemenu | CM198600-5g |
tert-Butyl 3-((tosyloxy)methyl)-pyrrolidine-1-carboxylate |
114214-70-9 | 95% | 5g |
$274 | 2023-11-24 | |
| Enamine | EN300-61993-0.05g |
tert-butyl 3-{[(4-methylbenzenesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate |
114214-70-9 | 95% | 0.05g |
$99.0 | 2023-02-13 | |
| TRC | B811845-50mg |
tert-Butyl 3-((Tosyloxy)methyl)pyrrolidine-1-carboxylate |
114214-70-9 | 50mg |
$ 95.00 | 2022-06-06 | ||
| Chemenu | CM198600-10g |
tert-Butyl 3-((tosyloxy)methyl)-pyrrolidine-1-carboxylate |
114214-70-9 | 95% | 10g |
$416 | 2021-08-05 | |
| Alichem | A109006068-10g |
tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate |
114214-70-9 | 95% | 10g |
$436.10 | 2023-09-04 | |
| Advanced ChemBlocks | P42569-1G |
1-Boc-3-(tosyloxy-methyl)pyrrolidine |
114214-70-9 | 95% | 1g |
$140 | 2024-05-21 | |
| Advanced ChemBlocks | P42569-500MG |
1-Boc-3-(tosyloxy-methyl)pyrrolidine |
114214-70-9 | 95% | 500MG |
$95 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1049923-5g |
tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate |
114214-70-9 | 97% | 5g |
￥2581.00 | 2024-08-09 |
tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate Related Literature
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Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
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Gudrun Scholz,Ana Guilherme Buzanich,Stefan Reinsch,Franziska Emmerling,Erhard Kemnitz Dalton Trans., 2017,46, 6003-6012
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Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
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5. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:114214-70-9)tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate
Purity:99%
Quantity:5g
Price ($):273.0